Cas no 40972-16-5 (3-Hydrazinopyridazine hydrochloride)

• Product name: 3-Hydrazinopyridazine hydrochloride
• CAS No: 40972-16-5
• MF: C₄H₆N₄
• MW: 110.11724
• MDL: MFCD11226159
• CID: 328306
• PubChem ID: 12295391

3-Hydrazinopyridazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Hydrazinylpyridazine
• 3-(Hydrazino)pyridazine
• 3-HYDRAZINOPYRIDAZINE
• 3-Hydrazinopyridazine hydrochloride
• pyridazin-3-ylhydrazine
• Pyridazine, 3-hydrazinyl-
• 3-Hydrazinopyridazin
• 3-Pyridazinylhydrazine
• hydrazinopyridazine
• Pyridazin-3-yl-hydrazin
• pyridazin-3-yl-hydrazine
• Pyridazine,3-hydrazinyl
• CS-W007298
• CHEMBL5176149
• hydrazino pyridazine
• hydrazono-pyridazine
• BS-12932
• YTRGNBTVTHPFJM-UHFFFAOYSA-N
• BDBM50589296
• AKOS011770281
• SCHEMBL697154
• SB74371
• 40972-16-5
• DTXSID20485431

• MDL： MFCD11226159
• Inchi： InChI=1S/C4H6N4/c5-7-4-2-1-3-6-8-4/h1-3H,5H2,(H,7,8)
• InChI Key： YTRGNBTVTHPFJM-UHFFFAOYSA-N
• SMILES： C1=CC(=NN)NN=C1

Computed Properties

• Exact Mass: 110.05900
• Monoisotopic Mass: 110.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 65.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• PSA: 63.83000
• LogP: 0.53550

3-Hydrazinopyridazine hydrochloride Security Information

3-Hydrazinopyridazine hydrochloride Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 3-Hydrazinopyridazine hydrochloride

Comprehensive Overview of 3-Hydrazinopyridazine Hydrochloride (CAS No. 40972-16-5): Properties, Applications, and Research Insights

3-Hydrazinopyridazine hydrochloride (CAS No. 40972-16-5) is a specialized organic compound widely recognized for its role in pharmaceutical and agrochemical research. This hydrazine derivative features a pyridazine ring, a six-membered heterocycle containing two nitrogen atoms, which enhances its reactivity and versatility in synthetic chemistry. The hydrochloride salt form improves its solubility and stability, making it a preferred choice for laboratory applications. Researchers frequently utilize this compound as a key intermediate in the synthesis of biologically active molecules, including potential drug candidates and crop protection agents.

In recent years, the demand for 3-Hydrazinopyridazine HCl has surged due to its relevance in drug discovery programs targeting metabolic disorders and infectious diseases. Its structural motif aligns with trends in fragment-based drug design, a hot topic in medicinal chemistry. The compound’s ability to form hydrogen bonds and participate in click chemistry reactions has also attracted attention in bioconjugation studies, particularly for diagnostic probe development. These applications resonate with current searches for "nitrogen-rich heterocycles in therapeutics" and "scaffolds for kinase inhibitors," reflecting its interdisciplinary importance.

From a synthetic perspective, 40972-16-5 serves as a building block for pyridazine-based ligands in catalysis and material science. Its thermal stability and electronic properties make it suitable for designing organic semiconductors, addressing growing interest in sustainable electronics. Analytical techniques like HPLC and NMR confirm its high purity (>98%), a critical parameter for reproducibility in peer-reviewed studies. Environmental researchers also explore its degradation pathways, responding to queries about "green chemistry approaches for heterocyclic compounds."

Quality assurance protocols for 3-Hydrazinopyridazine hydrochloride emphasize strict control of residual solvents and heavy metals, complying with ICH guidelines. This aligns with industry demands for "GMP-compliant research chemicals" – a frequently searched term among contract manufacturers. Storage recommendations (2–8°C under inert atmosphere) and handling precautions are derived from its sensitivity to moisture and oxidation, topics often raised in laboratory safety forums.

Ongoing studies investigate the compound’s potential in metal-organic frameworks (MOFs) for gas storage, capitalizing on its nitrogen-rich structure. Such applications connect with trending searches about "porous materials for carbon capture." Patent analyses reveal increasing use of 40972-16-5 in photodynamic therapy formulations, particularly in combination with biocompatible polymers – a niche with high growth potential according to market research reports.

The global supply chain for 3-Hydrazinopyridazine HCl has adapted to meet rising demand from Asia-Pacific research hubs, with technical specifications now including genotoxicity screening data to address regulatory concerns. This development responds to frequent queries about "REACH-compliant specialty chemicals." Academic collaborations continue to expand its utility, recently demonstrating efficacy as a fluorescence quencher in molecular beacon designs – a technique gaining traction in point-of-care diagnostics.